Cas no 1806940-12-4 (2-Chloro-5-(difluoromethyl)-3-iodopyridine-4-sulfonyl chloride)

• Product Name: 2-Chloro-5-(difluoromethyl)-3-iodopyridine-4-sulfonyl chloride
• CAS No: 1806940-12-4
• MF: C₆H₂Cl₂F₂INO₂S
• MW: 387.957857608795
• CID: 4808030
• Update Time: 2025-06-08

2-Chloro-5-(difluoromethyl)-3-iodopyridine-4-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 2-Chloro-5-(difluoromethyl)-3-iodopyridine-4-sulfonyl chloride

• Inchi： 1S/C6H2Cl2F2INO2S/c7-5-3(11)4(15(8,13)14)2(1-12-5)6(9)10/h1,6H
• InChI Key： MXDYWQCAYCTASW-UHFFFAOYSA-N
• SMILES： IC1=C(N=CC(C(F)F)=C1S(=O)(=O)Cl)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 324
• XLogP3: 3.1
• Topological Polar Surface Area: 55.4

Additional information on 2-Chloro-5-(difluoromethyl)-3-iodopyridine-4-sulfonyl chloride

Introduction to 2-Chloro-5-(difluoromethyl)-3-iodopyridine-4-sulfonyl chloride (CAS No. 1806940-12-4)

2-Chloro-5-(difluoromethyl)-3-iodopyridine-4-sulfonyl chloride (CAS No. 1806940-12-4) is a versatile and highly reactive compound that has garnered significant attention in the fields of medicinal chemistry and chemical synthesis. This compound, characterized by its unique structural features, offers a wide range of applications in the development of novel pharmaceuticals and advanced materials. This introduction aims to provide a comprehensive overview of the compound, including its chemical properties, synthesis methods, and potential applications in current research.

Chemical Properties: 2-Chloro-5-(difluoromethyl)-3-iodopyridine-4-sulfonyl chloride is a halogenated pyridine derivative with a sulfonyl chloride functional group. The presence of chlorine, fluorine, and iodine atoms imparts unique reactivity and stability to the molecule. The sulfonyl chloride group is highly electrophilic, making it an excellent reagent for nucleophilic substitution reactions. This reactivity is crucial in the synthesis of various derivatives and intermediates used in pharmaceutical research.

Synthesis Methods: The synthesis of 2-Chloro-5-(difluoromethyl)-3-iodopyridine-4-sulfonyl chloride involves several well-established chemical transformations. One common approach is the sequential functionalization of a pyridine scaffold. Initially, the pyridine ring is chlorinated and iodinated to introduce the halogen substituents. Subsequently, the difluoromethyl group is introduced via a radical fluorination reaction. Finally, the sulfonyl chloride functionality is generated through sulfonation followed by chlorination. Recent advancements in green chemistry have led to more sustainable and environmentally friendly synthetic routes, reducing the use of hazardous reagents and minimizing waste production.

Applications in Medicinal Chemistry: 2-Chloro-5-(difluoromethyl)-3-iodopyridine-4-sulfonyl chloride has shown promise in the development of novel drugs targeting various diseases. Its unique structure allows for the modulation of biological targets such as enzymes, receptors, and ion channels. For instance, recent studies have demonstrated its potential as a lead compound for developing inhibitors of kinases involved in cancer pathways. The iodine substituent can be used for radiolabeling studies, facilitating the investigation of drug metabolism and distribution in vivo.

Pharmaceutical Research: In pharmaceutical research, 2-Chloro-5-(difluoromethyl)-3-iodopyridine-4-sulfonyl chloride serves as a valuable building block for constructing complex molecules with therapeutic potential. Its reactivity enables chemists to introduce this scaffold into larger molecular frameworks, enhancing their pharmacological properties. For example, it has been used to synthesize prodrugs that improve drug solubility and bioavailability. Additionally, its ability to form stable covalent bonds with target proteins makes it an attractive candidate for covalent inhibitor design.

Clinical Trials: While 2-Chloro-5-(difluoromethyl)-3-iodopyridine-4-sulfonyl chloride itself may not be directly used as a drug candidate due to its high reactivity, derivatives derived from this compound have entered clinical trials for various indications. For instance, compounds derived from this scaffold have shown promising results in preclinical studies for treating neurodegenerative diseases such as Alzheimer's and Parkinson's disease. These derivatives are designed to cross the blood-brain barrier efficiently and modulate specific targets involved in disease progression.

Molecular Biology: In molecular biology, 2-Chloro-5-(difluoromethyl)-3-iodopyridine-4-sulfonyl chloride can be utilized as a tool compound for probing cellular processes. Its ability to form covalent bonds with cysteine residues on target proteins allows researchers to study protein-protein interactions and signaling pathways with high specificity. This application has been particularly useful in understanding the mechanisms underlying cellular responses to stress and disease.

Safety Considerations: Despite its numerous applications, it is important to handle 2-Chloro-5-(difluoromethyl)-3-iodopyridine-4-sulfonyl chloride with care due to its reactive nature. Proper safety protocols should be followed to prevent exposure and ensure laboratory safety. Researchers should wear appropriate personal protective equipment (PPE) and work under well-controlled conditions to minimize risks.

FUTURE DIRECTIONS: The future of research involving 2-Chloro-5-(difluoromethyl)-3-iodopyridine-4-sulfonyl chloride is promising. Ongoing studies aim to further optimize its properties for specific therapeutic applications and explore new synthetic strategies to enhance its utility as a building block in chemical synthesis. Additionally, interdisciplinary collaborations between chemists, biologists, and pharmacologists will continue to drive innovation in this field.